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Compound of Interest

Compound Name:
5-Ethylpyrrolidine-2-carboxylic

acid

Cat. No.: B13238216

Get Quote

Executive Summary & Immediate Action
Do not dispose of 5-Ethylpyrrolidine-2-carboxylic acid (5-ethylproline) down the drain.

Although amino acids are often viewed as benign, this synthetic pyrrolidine derivative is a non-

natural isomer. In the absence of comprehensive chronic toxicity data, it must be managed

under the Precautionary Principle as a hazardous organic intermediate.

Immediate Disposal Classification:

RCRA Status: Non-listed (unless mixed with listed solvents), but regulated as Hazardous

Waste due to potential toxicity/irritant properties.

Primary Hazard: Skin/Eye/Respiratory Irritant (H315, H319, H335).[1]

Segregation: Keep separate from Strong Oxidizers and Acid Chlorides.

Chemical Profile & Risk Assessment
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To dispose of a chemical safely, you must understand its behavior. 5-Ethylpyrrolidine-2-
carboxylic acid is an amphoteric amino acid derivative.

Property Value/Description Operational Implication

CAS Number 300374-38-3 (Generic/Analog)
Use for waste

profiling/inventory.

Molecular Formula C₇H₁₃NO₂

Organic nitrogen content;

potential NOx generator if

incinerated improperly.

Physical State Solid (Crystalline powder)
Dust generation is the primary

inhalation risk during transfer.

Acidity/Basicity Amphoteric (Zwitterionic)

Solubility changes with pH. Do

not mix with strong acids or

bases in waste streams to

avoid heat generation.

Solubility Water Soluble

High mobility in water systems.

Strict prohibition on sink

disposal to prevent

environmental leaching.

The "Why" Behind the Protocol (Expert Insight)
Amphoteric Stability: As a pyrrolidine carboxylic acid, this molecule exists as a zwitterion at

neutral pH. Mixing it with highly acidic waste streams (e.g., Aqua Regia or concentrated HCl

waste) can protonate the carboxyl group, potentially altering its solubility or causing

unexpected precipitation that clogs waste lines.

Nitrogenous Waste: Pyrrolidines are secondary amines. If mixed with nitrosating agents (like

nitrites), they can form N-nitrosamines, which are potent carcinogens. Strict segregation from

nitrate/nitrite waste is mandatory.

Pre-Disposal Stabilization & Segregation
Before moving the chemical to the waste accumulation area, ensure it is chemically stable.
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Segregation Logic
Use the following DOT diagram to determine compatibility.

5-Ethylpyrrolidine-2-carboxylic acid

Strong Oxidizers
(Peroxides, Nitrates, Permanganates)

Risk: Fire/Exothermic Rxn

Strong Acids
(HCl, H2SO4)

Caution: Heat Generation

Nitrosating Agents
(Sodium Nitrite)

Risk: Carcinogen Formation
(N-Nitrosamines)

Acid Chlorides/Anhydrides

Risk: Violent Reaction

Compatible Waste Stream:
Solid Organic Waste (Non-Halogenated)

Safe Path
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Figure 1: Chemical segregation logic emphasizing the prevention of nitrosamine formation.

Step-by-Step Disposal Workflow
Scenario A: Disposing of Pure Solid (Excess Reagent)
Goal: Isolate and containerize for incineration.

PPE Requirement: Wear nitrile gloves, lab coat, and safety glasses. If handling fine powder

>10g, use a powder hood or N95 respirator.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or Glass jar.

Avoid metal containers as amino acids can chelate trace metals, potentially corroding the

container over long storage periods.

Transfer:

Transfer the solid carefully to avoid dust.[1]

Wipe the exterior of the source container with a damp paper towel.

Crucial Step: Place the used wipe inside the waste container (it is now contaminated solid

waste).
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Labeling:

Label as "Hazardous Waste - Solid Organic".

Constituents: "5-Ethylpyrrolidine-2-carboxylic acid".

Hazard Checkbox: [x] Irritant [x] Toxic (Precautionary).

Scenario B: Disposing of Reaction Solutions (Liquid
Waste)
Goal: Prevent phase separation and dangerous precipitation.

Assess Solvent System:

Aqueous/Buffer: Adjust pH to neutral (pH 6-8) if currently highly acidic/basic.

Organic Solvent (DCM, Ethyl Acetate, Methanol): No pH adjustment needed.

Bulking:

Pour into the "Non-Halogenated Organic Solvent" carboy unless the solvent is

halogenated (e.g., DCM), in which case use the "Halogenated" stream.

Self-Validation Check: Ensure the waste carboy does not contain oxidizers (Nitric acid

waste) before pouring.

Rinsing: Triple rinse the empty reaction vessel with a small amount of compatible solvent.

Add rinsate to the waste container.

Disposal Decision Tree
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Waste Generation

Physical State?

Solid / Powder Liquid / Solution

Is it Pure? Solvent Type?

Container: Wide-Mouth HDPE
Label: Solid Organic Hazard

Yes (Treat as Haz) Contaminated Debris

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(MeOH, Acetone, Water)

Trash (ONLY if proven non-haz
by EHS - Rare)

Container: Halogenated Waste Carboy
Label: Flammable/Toxic

Container: Non-Halo Waste Carboy
Label: Flammable/Irritant

Click to download full resolution via product page

Figure 2: Decision tree for selecting the correct waste stream based on physical state and

solvent composition.

Regulatory & Compliance Framework (USA/Global)
Compliance is not just about following rules; it is about traceability.

US EPA (RCRA):

While 5-Ethylpyrrolidine-2-carboxylic acid is not explicitly "P" or "U" listed, it falls under

40 CFR 262.11 (Hazardous Waste Determination).
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Generator Status: You must characterize the waste. If you lack toxicity data (LD50), you

must apply knowledge of the process. As a synthetic intermediate, it is a Chemical Waste,

not Municipal Waste.

OSHA Laboratory Standard (29 CFR 1910.1450):

Requires a Chemical Hygiene Plan (CHP).[2] Ensure this chemical is listed in your lab's

inventory and that the SDS is accessible.[2]

European Waste Catalogue (EWC):

Code 16 05 06* (laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals).

Emergency Contingencies
Spill Cleanup Protocol (< 100g):

Isolate: Alert nearby personnel.

PPE: Don double nitrile gloves, goggles, and lab coat.

Containment:

Solid: Cover with wet paper towels to prevent dust, then scoop into a bag.

Liquid: Use a universal absorbent (vermiculite or spill pads). Do not use sawdust

(combustible) if the solvent is an oxidizer, though fine for this specific amino acid alone.

Decontamination: Clean surface with water and soap.[3] The amino acid is water-soluble,

making cleanup straightforward.

Disposal: Place all cleanup materials into the Solid Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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